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Compound of Interest

Compound Name:
5-Bromo-8-nitronaphthalene-1-

carboxylic acid

Cat. No.: B1281041 Get Quote

An In-depth Technical Guide to 5-Bromo-8-
nitronaphthalene-1-carboxylic acid
This technical guide provides a comprehensive overview of 5-bromo-8-nitronaphthalene-1-
carboxylic acid, a substituted naphthalene derivative of interest in various chemical

syntheses. The document details its chemical structure, nomenclature, physicochemical

properties, and key experimental protocols for its synthesis and subsequent reactions, tailored

for researchers, scientists, and professionals in drug development.

Chemical Structure and IUPAC Name
5-Bromo-8-nitronaphthalene-1-carboxylic acid is an aromatic organic compound

characterized by a naphthalene core. This bicyclic aromatic system is functionalized with three

different substituents: a bromine atom at the 5-position, a nitro group at the 8-position, and a

carboxylic acid group at the 1-position.[1] The unique arrangement of these electron-

withdrawing and sterically bulky groups on the naphthalene ring imparts specific electronic and

steric properties, making it a valuable intermediate in organic synthesis.[1]

IUPAC Name: 5-bromo-8-nitronaphthalene-1-carboxylic acid

Alternative Name: 5-Bromo-8-nitro-1-naphthoic acid[1]
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Chemical Structure:

Image Source: PubChem CID 12236000

Physicochemical Properties
The following table summarizes the key quantitative data for 5-bromo-8-nitronaphthalene-1-
carboxylic acid.

Property Value Reference

Molecular Formula C₁₁H₆BrNO₄ [1]

Molecular Weight 296.07 g/mol [1]

CAS Number 65440-41-7

Experimental Protocols
The synthesis and reactions of 5-bromo-8-nitronaphthalene-1-carboxylic acid involve

standard organic chemistry transformations. Below are detailed methodologies for its

preparation and potential subsequent reactions.

3.1. Synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid
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The primary synthetic route involves a two-step electrophilic aromatic substitution sequence

starting from a suitable naphthalene precursor, typically naphthalenecarboxaldehyde.[1] The

order of bromination and nitration is crucial for achieving the desired substitution pattern.[1]

Step 1: Bromination of the Naphthalene Core

Objective: To introduce a bromine atom at the 5-position of the naphthalene ring.

Reagents: Naphthalenecarboxaldehyde, bromine (Br₂), and a Lewis acid catalyst such as

iron(III) bromide (FeBr₃).

Procedure: Naphthalenecarboxaldehyde is dissolved in a suitable inert solvent (e.g.,

dichloromethane). The catalyst, FeBr₃, is added to the solution. Bromine is then added

dropwise to the reaction mixture, typically at a controlled temperature to manage the

exothermic reaction. The reaction is monitored by techniques like Thin Layer

Chromatography (TLC) until the starting material is consumed. Upon completion, the

reaction is quenched, and the product is isolated through extraction and purified by

crystallization or column chromatography.

Step 2: Nitration of the Brominated Intermediate

Objective: To introduce a nitro group at the 8-position of the brominated naphthalene ring.

Reagents: The brominated intermediate from Step 1, a nitrating mixture of concentrated

sulfuric acid (H₂SO₄) and concentrated nitric acid (HNO₃).

Procedure: The brominated naphthalene derivative is slowly added to a pre-cooled mixture

of concentrated sulfuric and nitric acids. The temperature of the reaction is carefully

maintained, usually at low temperatures, to prevent over-nitration and side reactions. The

reaction mixture is stirred until the starting material is fully converted. The product, 5-

bromo-8-nitronaphthalene-1-carbaldehyde, is then precipitated by pouring the reaction

mixture onto ice, followed by filtration, washing, and drying.

Step 3: Oxidation to Carboxylic Acid

Objective: To oxidize the aldehyde group to a carboxylic acid.
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Reagents: 5-bromo-8-nitronaphthalene-1-carbaldehyde, an oxidizing agent such as

potassium permanganate (KMnO₄) or chromic acid.

Procedure: The aldehyde is treated with the oxidizing agent under appropriate conditions

(e.g., in an aqueous basic solution for KMnO₄). The reaction progress is monitored, and

upon completion, the excess oxidizing agent is quenched. The product, 5-bromo-8-
nitronaphthalene-1-carboxylic acid, is then isolated by acidification, which causes it to

precipitate, followed by filtration and purification.

3.2. Further Reactions of 5-Bromo-8-nitronaphthalene-1-carboxylic acid

The functional groups on 5-bromo-8-nitronaphthalene-1-carboxylic acid allow for a variety

of subsequent chemical transformations.

Reduction of the Nitro Group: The nitro group can be reduced to an amino group (NH₂) using

various reducing agents. A common method is catalytic hydrogenation, employing hydrogen

gas (H₂) in the presence of a palladium catalyst (Pd/C).[1] This transformation yields 5-

bromo-8-aminonaphthalene-1-carboxylic acid, a key intermediate for the synthesis of dyes

and other complex organic molecules.

Nucleophilic Substitution of Bromine: The bromine atom can be displaced by a range of

nucleophiles under specific reaction conditions, such as in the presence of a copper catalyst.

[1] For instance, reactions with amines or thiols can introduce new functional groups at the 5-

position.

Visualization of Synthetic Pathway
The following diagram illustrates the logical workflow for the synthesis of 5-bromo-8-
nitronaphthalene-1-carboxylic acid.
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Caption: Synthetic workflow for 5-Bromo-8-nitronaphthalene-1-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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